molecular formula C13H16O4 B8556931 Ethyl 4-(2-formylphenoxy)butyrate CAS No. 40359-46-4

Ethyl 4-(2-formylphenoxy)butyrate

Cat. No. B8556931
CAS RN: 40359-46-4
M. Wt: 236.26 g/mol
InChI Key: JVPMNZSORSKUQE-UHFFFAOYSA-N
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Description

Ethyl 4-(2-formylphenoxy)butyrate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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properties

CAS RN

40359-46-4

Molecular Formula

C13H16O4

Molecular Weight

236.26 g/mol

IUPAC Name

ethyl 4-(2-formylphenoxy)butanoate

InChI

InChI=1S/C13H16O4/c1-2-16-13(15)8-5-9-17-12-7-4-3-6-11(12)10-14/h3-4,6-7,10H,2,5,8-9H2,1H3

InChI Key

JVPMNZSORSKUQE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCOC1=CC=CC=C1C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 12.2 g of salicylaldehyde in 20 ml of dimethylformamide is instilled into a suspension of 4.36 g of sodium hydride (55% dispersion in mineral oil) in 80 ml of dimethylformamide by stirring and ice cooling within 15 minutes. After 3 hours, a solution of 21.5 g of 4-bromobutyric acid ethyl ester in 16 ml of dimethylformamide is instilled by ice cooling within 15 minutes, and the mixture is stirred for 72 hours at room temperature. The batch is poured on ice/water, shaken with ether, the organic phase is washed briefly with 1 n sodium hydroxide solution, dried with sodium sulfate and concentrated by evaporation. The crude product is distilled at 130°-140° C./0.1 mbar in a bulb tube and 11.2 g of 4-(2-formylphenoxy)-butyric acid ethyl ester is thus obtained as a colorless oil.
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